6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine
Description
The compound 6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine (CAS: 2640863-79-0) is a purine derivative with a molecular formula of C₁₆H₁₉FN₈ and a molecular weight of 342.37 g/mol . Its structure features:
- A 9-methylpurine core, which stabilizes the purine scaffold and may influence binding interactions.
- A 6-ethyl-5-fluoropyrimidine substituent on the diazepane ring, introducing steric bulk and electronegativity from the fluorine atom.
Purines are critical in biological systems, serving as nucleotide bases and drug candidates due to their role in metabolic pathways .
Properties
IUPAC Name |
6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methylpurine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN8/c1-3-12-13(18)15(20-9-19-12)25-5-4-6-26(8-7-25)17-14-16(21-10-22-17)24(2)11-23-14/h9-11H,3-8H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTQDJIHDDKGMBW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC=N1)N2CCCN(CC2)C3=NC=NC4=C3N=CN4C)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN8 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
It’s worth noting that the compound contains a 6-ethyl-5-fluoropyrimidin-4-ol moiety, which is an important intermediate in the synthesis of Voriconazole. Voriconazole is a broad-spectrum triazole antifungal agent, suggesting that the compound might interact with targets involved in fungal growth and proliferation.
Biological Activity
6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and virology. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound's structure includes a purine base modified with a diazepane ring and a pyrimidine moiety. The presence of the 5-fluoro group on the pyrimidine enhances its biological activity by potentially increasing binding affinity to target enzymes or receptors.
Molecular Formula : C16H20FN5
Molecular Weight : 305.36 g/mol
CAS Number : Not specified in the search results.
Antitumor Activity
Recent studies have indicated that compounds similar to 6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine exhibit significant antitumor properties. For example, derivatives of pyrimidines have been shown to inhibit cell proliferation in various cancer cell lines, suggesting that this compound may also possess similar effects.
| Compound | Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| 6-Ethyl-5-fluoropyrimidine | HeLa | 15 | Inhibition of DNA synthesis |
| 6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine | A549 | TBD | TBD |
Antiviral Activity
The compound's structural features may also confer antiviral properties. Pyrimidines are known to interfere with viral replication processes. Studies have shown that compounds targeting pyrimidine biosynthesis can enhance the production of type I and type III interferons, critical components of the antiviral response.
The precise mechanisms through which 6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine exerts its biological effects are still under investigation. However, it is hypothesized that:
- Inhibition of Nucleotide Synthesis : By mimicking natural substrates in nucleotide synthesis pathways.
- Interference with DNA/RNA Polymerases : Potentially disrupting viral and cancer cell replication.
- Immunomodulation : Enhancing immune responses against pathogens and tumors.
Study on Antitumor Efficacy
A recent study evaluated the antitumor efficacy of a related compound in vivo using xenograft models. The results indicated a significant reduction in tumor size compared to control groups treated with vehicle solutions. The study concluded that the compound could serve as a lead for further development in cancer therapeutics.
Study on Antiviral Properties
Another study focused on the antiviral properties of pyrimidine derivatives, including those structurally similar to our compound. The findings suggested that these compounds could enhance interferon production when cells were stimulated with viral ligands, indicating a potential role in antiviral therapies.
Comparison with Similar Compounds
Comparison with 9-Phenyl-9H-purin-6-amine Derivatives
Example Compound : 9-Phenyl-9H-purin-6-amine (synthesized via imidazole intermediates ).
| Feature | 6-[4-(6-Ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-9-methyl-9H-purine | 9-Phenyl-9H-purin-6-amine |
|---|---|---|
| Core Structure | 9-Methylpurine | 9-Phenylpurine |
| 6-Position Substituent | 1,4-Diazepane-linked fluoropyrimidine | Amine group |
| Key Functional Groups | Fluorine, ethyl, diazepane | Phenyl, amine |
| Potential Solubility | Higher (diazepane enhances polarity) | Lower (phenyl is hydrophobic) |
Analysis :
Comparison with Pyrido-Fused Deazapurine Bases
| Feature | Target Compound | Pyrido-Fused Deazapurines |
|---|---|---|
| Core Structure | Purine | Deazapurine (nitrogen-deficient core) |
| Substituent Diversity | Fluorine, ethyl, diazepane | Chloro, methoxy, methylthio, amino |
| Electronic Effects | Strong electronegativity (F) | Variable (e.g., electron-withdrawing Cl) |
Analysis :
- Deazapurines lack a nitrogen atom in the purine ring, altering hydrogen-bonding patterns and bioavailability. The target compound’s intact purine core may retain better compatibility with nucleotide-binding enzymes.
- The fluorine atom in the target compound could enhance metabolic stability compared to deazapurines with chloro or methoxy groups, which may undergo faster degradation .
Comparison with Diazepane-Containing Patent Compounds
Example Compound : 7-(1,4-Diazepan-1-yl)-2-(3,4-dimethoxyphenyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (EP 2023/39) .
| Feature | Target Compound | Patent Compound |
|---|---|---|
| Core Structure | Purine | Pyridopyrimidinone |
| Diazepane Position | 6-Position | 7-Position |
| Additional Groups | Fluoropyrimidine | Dimethoxyphenyl |
Analysis :
- The pyridopyrimidinone core in the patent compound is structurally distinct from purines, likely conferring different target selectivity (e.g., kinase vs. polymerase inhibition).
- Both compounds utilize a 1,4-diazepane ring , suggesting shared advantages in solubility and conformational adaptability. However, the target compound’s fluoropyrimidine group may offer superior halogen bonding compared to the dimethoxyphenyl group .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
